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Compound of Interest

Compound Name: IGF-1R inhibitor-3

Cat. No.: B15580503 Get Quote

For researchers and laboratory professionals, the proper disposal of chemical reagents is a

critical component of laboratory safety and environmental responsibility. This guide provides a

comprehensive overview of the recommended procedures for the safe disposal of IGF-1R
inhibitor-3 (CAS No. 1227753-12-9), a compound often used in cancer research. Adherence

to these guidelines is essential to minimize risks to personnel and the environment.

Important Note: As of the compilation of this document, a specific, detailed Safety Data Sheet

(SDS) for IGF-1R inhibitor-3 (CAS 1227753-12-9) with comprehensive disposal instructions is

not readily available. The following procedures are based on general best practices for the

disposal of non-acutely hazardous chemical waste in a laboratory setting. It is imperative to

consult your institution's Environmental Health and Safety (EHS) department for specific

regulations and requirements, as these may vary.

Summary of Key Information
The following table summarizes essential information for handling and storing IGF-1R
inhibitor-3.
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Parameter Value Source

CAS Number 1227753-12-9 [1]

Synonyms Compound C11 [1]

Molecular Formula C28H27FN6O

Molecular Weight 482.55 g/mol

Storage Temperature

Room temperature in the

continental US; may vary

elsewhere.

[1]

Solubility Soluble in DMSO. [2]

Step-by-Step Disposal Protocol
This protocol outlines the necessary steps for the safe disposal of IGF-1R inhibitor-3, from

initial preparation to final hand-off to waste management services.

Personal Protective Equipment (PPE)
Before handling the inhibitor, ensure you are wearing the appropriate PPE to prevent

accidental exposure.

Gloves: Nitrile or other chemically resistant gloves.

Eye Protection: Safety glasses with side shields or chemical splash goggles.

Lab Coat: A standard laboratory coat to protect skin and clothing.

Waste Segregation and Collection
Proper segregation of chemical waste is crucial to prevent dangerous reactions and to ensure

compliant disposal.

Solid Waste:
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Collect unused or expired IGF-1R inhibitor-3 powder in its original container or a clearly

labeled, sealed waste container.

Contaminated materials such as weigh boats, pipette tips, and gloves should be placed in

a designated solid chemical waste container.

Liquid Waste:

Solutions containing IGF-1R inhibitor-3 (e.g., dissolved in DMSO) should be collected in

a dedicated, leak-proof, and clearly labeled liquid waste container.

Do not mix with other incompatible waste streams. The primary solvent (e.g., DMSO) will

likely determine the specific waste stream classification.

Waste Container Labeling
Accurate and thorough labeling of waste containers is a regulatory requirement and essential

for safety.

Clearly label the waste container with "Hazardous Waste."

List all chemical constituents by their full name, including "IGF-1R inhibitor-3" and any

solvents (e.g., Dimethyl Sulfoxide).

Indicate the approximate concentration or percentage of each component.

Include the date the waste was first added to the container.

Storage of Waste
Store waste containers in a designated, secure area while awaiting pickup.

The storage area should be well-ventilated.

Store containers away from heat sources and direct sunlight.

Ensure containers are tightly sealed to prevent leaks or spills.
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Arranging for Disposal
Contact your institution's EHS department or the designated chemical waste management

service to schedule a pickup.

Provide them with the information from your waste container label.

Follow their specific instructions for pickup and any required documentation.

Do not dispose of IGF-1R inhibitor-3 down the drain or in regular trash.

Experimental Workflow and Logical Relationships
The following diagrams illustrate the decision-making process and workflow for the proper

disposal of IGF-1R inhibitor-3.

Caption: Workflow for the safe disposal of IGF-1R inhibitor-3.

This procedural guide is intended to provide essential information for the safe handling and

disposal of IGF-1R inhibitor-3. By following these steps and consulting with your local safety

officials, you can ensure a safe laboratory environment and responsible chemical waste

management.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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